Cas no 827320-71-8 (Isoquinoline, 2-acetyl-1,2,3,4-tetrahydro-1-(1H-indol-3-yl)-)

827320-71-8 structure
Product name:Isoquinoline, 2-acetyl-1,2,3,4-tetrahydro-1-(1H-indol-3-yl)-
Isoquinoline, 2-acetyl-1,2,3,4-tetrahydro-1-(1H-indol-3-yl)- Chemical and Physical Properties
Names and Identifiers
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- Isoquinoline, 2-acetyl-1,2,3,4-tetrahydro-1-(1H-indol-3-yl)-
- 1-[1-(1H-indol-3-yl)-3,4-dihydro-1H-isoquinolin-2-yl]ethanone
- 1-[1-(1H-indol-3-yl)-3,4-dihydroisoquinolin-2(1H)-yl]ethanone
- DTXSID70718180
- 1-(1-(1H-indol-3-yl)-3,4-dihydroisoquinolin-2(1H)-yl)ethanone
- 1-[1-(1H-Indol-3-yl)-3,4-dihydroisoquinolin-2(1H)-yl]ethan-1-one
- 827320-71-8
- NIBAUFLJZPWHJZ-UHFFFAOYSA-N
- SCHEMBL3052740
-
- Inchi: InChI=1S/C19H18N2O/c1-13(22)21-11-10-14-6-2-3-7-15(14)19(21)17-12-20-18-9-5-4-8-16(17)18/h2-9,12,19-20H,10-11H2,1H3
- InChI Key: NIBAUFLJZPWHJZ-UHFFFAOYSA-N
- SMILES: CC(=O)N1CCC2=CC=CC=C2C1C3=CNC4=CC=CC=C43
Computed Properties
- Exact Mass: 290.141913202g/mol
- Monoisotopic Mass: 290.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 424
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 36.1Ų
Isoquinoline, 2-acetyl-1,2,3,4-tetrahydro-1-(1H-indol-3-yl)- Related Literature
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Bo Sun,Dandan Rao,Yuhai Sun RSC Adv., 2016,6, 62858-62865
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C. D. Andersson,S. H. Rondahl,M. M. Koza,B. Frick,F. Ekström,A. Linusson Phys. Chem. Chem. Phys., 2017,19, 25369-25379
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Qianqian Chi,Genping Zhu,Dongmei Jia,Wei Ye,Yikang Wang,Jun Wang,Ting Tao,Fuchun Xu,Gan Jia,Wenhao Li,Peng Gao Nanoscale, 2021,13, 4496-4504
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Hai-Li Zhang,Ya Liu,Guo-Song Lai,Yu-Mei Huang Analyst, 2009,134, 2141-2146
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Junwei Yang,Moyun Chen,Ji Ma,Wei Huang,Haoyun Zhu,Yuli Huang,Weizhi Wang J. Mater. Chem. C, 2015,3, 10074-10078
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